Cas no 1448067-34-2 (3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid)

• Product Name: 3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• CAS No: 1448067-34-2
• MF: C₂₁H₂₀ClN₃O₅
• MW: 429.853604316711
• CID: 6049280
• PubChem ID: 71784073
• Update Time: 2025-05-19

3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• F6064-2916
• 3-(3-chlorophenyl)-5-(1-(2-methylbenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate
• AKOS026686728
• 3-(3-chlorophenyl)-5-[1-[(2-methylphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 3-(3-CHLOROPHENYL)-5-{1-[(2-METHYLPHENYL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE; OXALIC ACID
• 1448067-34-2

• Inchi： 1S/C19H18ClN3O.C2H2O4/c1-13-5-2-3-6-15(13)10-23-11-16(12-23)19-21-18(22-24-19)14-7-4-8-17(20)9-14;3-1(4)2(5)6/h2-9,16H,10-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key： UCAGCHRTHNOVFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2CN(CC3C=CC=CC=3C)C2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 429.1091484g/mol
• Monoisotopic Mass: 429.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole; oxalic acid

Exploring the Chemical Compound CAS No. 1448067-34-2: A Comprehensive Overview

The chemical compound with CAS No. 1448067-34-2, commonly referred to as 3-(3-chlorophenyl)-5-{1-(2-methylphenyl)methylazetidin-3-yl}-1,2,4-oxadiazole, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is often accompanied by oxalic acid, which plays a crucial role in its synthesis and stabilization. The structure of this compound is characterized by a fused oxadiazole ring system, which is known for its unique electronic properties and potential applications in drug design.

Recent studies have highlighted the importance of methylazetidin derivatives in the development of novel therapeutic agents. The presence of a chlorophenyl group in this compound suggests potential applications in antiviral and anticancer research, as such groups are often associated with bioactivity. The methylazetidin moiety, on the other hand, contributes to the compound's stability and solubility, making it a promising candidate for further exploration in pharmacological studies.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions, a property that has been extensively studied in coordination chemistry. Researchers have reported that the oxadiazole ring can act as a coordinating ligand, facilitating the formation of metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis. These findings underscore the versatility of this compound across multiple disciplines within chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly improve the efficiency of synthesizing methylazetidin derivatives like this one.

In terms of applications, this compound has shown promise in the development of sensors for detecting environmental pollutants. Its ability to selectively bind to certain metal ions makes it a valuable tool in analytical chemistry. Additionally, preliminary studies suggest that it may have potential as an antioxidant agent due to its ability to scavenge free radicals, which could lead to applications in food preservation and cosmetics.

It is also worth noting that oxalic acid, which is often used as a co-former or stabilizer in the synthesis of this compound, has its own set of interesting properties. Oxalic acid is widely used in industries ranging from food processing to pharmaceuticals due to its mild acidity and chelating properties. Its role in stabilizing the structure of this compound highlights the importance of understanding co-formers in chemical synthesis.

Looking ahead, researchers are exploring ways to modify this compound further to enhance its bioavailability and efficacy as a therapeutic agent. This includes investigating different substituents on the chlorophenyl and methylazetidin groups to optimize their pharmacokinetic properties. Such modifications could pave the way for new drug candidates with improved therapeutic profiles.

In conclusion, CAS No. 1448067-34-2 represents a fascinating example of how complex organic molecules can bridge multiple areas of chemistry, from materials science to pharmacology. Its unique structure and versatile properties make it a subject of ongoing research interest, with potential applications that continue to unfold as our understanding deepens.